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Compound of Interest

Compound Name: Linoleoyl Carnitine (N-methyl-D3)

Cat. No.: B15558307 Get Quote

Essential Safety and Handling Guide for
Linoleoyl Carnitine (N-methyl-D3)
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Linoleoyl Carnitine
(N-methyl-D3), a carnitine ester of an unsaturated fatty acid used in metabolic research.

Adherence to these protocols is essential for ensuring personal safety and maintaining a

secure laboratory environment.

I. Personal Protective Equipment (PPE)
While some data suggests that Linoleoyl Carnitine is not classified as a hazardous substance,

other sources indicate potential for irritation if inhaled, swallowed, or in contact with skin.[1][2]

Therefore, a conservative approach to personal protection is recommended. The following PPE

should be considered the minimum requirement when handling Linoleoyl Carnitine (N-
methyl-D3).
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PPE Category Item Specifications & Use

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact.[3]

Immediately remove and wash

hands after contact with the

chemical.[3] For tasks with

higher risk, consider double

gloving.

Eye Protection
Safety Glasses with Side

Shields

Minimum requirement for

working with or around the

material to protect from flying

particles.[3] Must be marked

with "Z87" to signify adherence

to ANSI Z87.1 standards.[3]

Chemical Splash Goggles

Required when there is a risk

of splashes, such as when

handling solutions of the

compound.[4][5]

Body Protection Laboratory Coat

Protects clothing and skin from

potential splashes and spills.

[3][4][5]

Respiratory Protection Not generally required

Work should be conducted in a

well-ventilated area to avoid

the formation and inhalation of

dust or aerosols. If ventilation

is inadequate, a respirator may

be necessary.

Foot Protection Closed-toe Shoes

Essential to prevent injuries

from dropped objects or spills.

[3][5]

II. Operational Plan: From Receipt to Disposal
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A systematic approach to handling Linoleoyl Carnitine (N-methyl-D3) is critical for safety and

research integrity.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound at -20°C for maximum stability.[6]

For optimal product recovery, centrifuge the original vial before removing the cap.[6]

2. Handling and Preparation of Solutions:

All handling of the solid compound should occur in a well-ventilated area, such as a chemical

fume hood, to minimize inhalation risk.[2]

Avoid direct contact with skin, eyes, and clothing.[2]

When preparing solutions, add the solvent slowly to the compound to prevent splashing.

If preparing stock solutions, it is recommended to aliquot and store them at -80°C for up to

six months or -20°C for up to one month, protected from light, to avoid degradation from

repeated freeze-thaw cycles.[7]

3. Spills and Emergency Procedures:

Minor Spills:

Wear appropriate PPE.

For solid spills, carefully sweep up the material to avoid creating dust and place it in a

sealed container for disposal.[2]

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Clean the spill area with soap and water.
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Skin Contact: Wash the affected area thoroughly with soap and plenty of water.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[2]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

III. Disposal Plan
Proper disposal of Linoleoyl Carnitine (N-methyl-D3) and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Although not universally classified as hazardous, it is prudent to

treat all chemical waste as potentially hazardous.

Solid Waste: Collect unused solid Linoleoyl Carnitine (N-methyl-D3) and any contaminated

materials (e.g., weigh paper, pipette tips) in a clearly labeled, sealed container.

Liquid Waste: Collect solutions of Linoleoyl Carnitine (N-methyl-D3) in a designated,

labeled, and sealed waste container.

Disposal Method: All waste must be disposed of in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific guidance on chemical waste disposal procedures. Do not dispose of this chemical

down the drain or in regular trash.

Workflow for Safe Handling of Linoleoyl Carnitine (N-methyl-D3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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